![molecular formula C12H10BrNOS B3037112 5-bromo-N-cyclopropyl-1-benzothiophene-2-carboxamide CAS No. 439108-13-1](/img/structure/B3037112.png)
5-bromo-N-cyclopropyl-1-benzothiophene-2-carboxamide
Overview
Description
Synthesis Analysis
The synthesis of benzothiophene derivatives often involves the condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis . An example is the reaction of an alkyne-substituted 2-bromobenzene with either sodium sulfide or potassium sulfide to form benzothiophene with an alkyl substitution at position 2 .Molecular Structure Analysis
The molecular formula of “5-bromo-N-cyclopropyl-1-benzothiophene-2-carboxamide” is C12H10BrNOS, and its average mass is 296.183 Da .Chemical Reactions Analysis
The reactions of aryne intermediates with a variety of sulfides are attractive methods for preparing a wide range of organosulfur compounds . The reaction between sulfides and benzyne intermediate generated from benzenediazonium-2-carboxylate was reported by Nakayama and coworkers .Scientific Research Applications
Antimalarial Applications
5-Bromo-N-cyclopropyl-1-benzothiophene-2-carboxamide derivatives have been studied for their potential as antimalarial agents. Specifically, bromo-benzothiophene carboxamide derivatives have shown efficacy in inhibiting the Plasmodium falciparum Enoyl-ACP reductase, a key enzyme in the parasite's fatty acid synthesis pathway. This inhibition could impair the development of Plasmodium asexual blood stages, both in vitro and in vivo, suggesting a promising route for antimalarial drug development (Banerjee et al., 2011).
Synthesis and Analysis for Pharmaceutical Applications
The benzothiophene carboxamide derivatives have also been the focus of research for their potential in pharmaceutical applications. Studies have been conducted on the targeted synthesis and analysis of these derivatives, particularly focusing on their pharmacological activities like cytostatic, antitubercular, and anti-inflammatory effects. This research underlines the importance of these compounds in the field of medicinal chemistry and pharmaceutical science, highlighting the need for further investigation into their structure-activity relationship and optimization of synthesis methods (Chiriapkin et al., 2021).
Application in Synthesis of Biologically Active Compounds
Benzothiophene derivatives like this compound are also utilized in the synthesis of various biologically active compounds. These derivatives serve as precursors or intermediates in the synthesis of compounds with diverse pharmacological properties. Their role in the synthesis of such compounds is crucial in the development of new drugs and therapeutic agents in various medical fields (Tagat et al., 2002).
properties
IUPAC Name |
5-bromo-N-cyclopropyl-1-benzothiophene-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10BrNOS/c13-8-1-4-10-7(5-8)6-11(16-10)12(15)14-9-2-3-9/h1,4-6,9H,2-3H2,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDBFZOXGWOPOMS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C2=CC3=C(S2)C=CC(=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10BrNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901219255 | |
Record name | 5-Bromo-N-cyclopropylbenzo[b]thiophene-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901219255 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
<0.6 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID50085835 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
439108-13-1 | |
Record name | 5-Bromo-N-cyclopropylbenzo[b]thiophene-2-carboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=439108-13-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Bromo-N-cyclopropylbenzo[b]thiophene-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901219255 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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